Cas no 99287-97-5 (Phenethyl3-hydroxybenzoate)

• Product Name: Phenethyl3-hydroxybenzoate
• CAS No: 99287-97-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD08727984
• CID: 4381256
• Update Time: 2025-05-25

Phenethyl3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-, 2-phenylethyl ester
• Phenethyl3-hydroxybenzoate

• MDL： MFCD08727984
• Inchi： 1S/C15H14O3/c16-14-8-4-7-13(11-14)15(17)18-10-9-12-5-2-1-3-6-12/h1-8,11,16H,9-10H2
• InChI Key： PCFBUQIVFWSZBX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)O)=O)CCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Phenethyl3-hydroxybenzoate

Exploring Phenethyl 3-hydroxybenzoate (CAS No. 99287-97-5): Properties, Applications, and Industry Trends

Phenethyl 3-hydroxybenzoate (CAS No. 99287-97-5) is a specialized ester compound gaining attention in cosmetic, pharmaceutical, and fragrance industries. This aromatic ester, derived from 3-hydroxybenzoic acid and phenethyl alcohol, exhibits unique physicochemical properties that make it valuable for formulations requiring stability and mild fragrance profiles. With a molecular formula of C₁₅H₁₄O_{3, it features a hydroxyl group that enhances its solubility in polar solvents while maintaining compatibility with lipid-based systems.}

Recent studies highlight the compound's role as a non-irritating preservative booster in skincare products, aligning with the "clean beauty" movement. Its antioxidant potential—attributed to the phenolic hydroxyl group—has sparked interest in anti-aging formulations, a topic frequently searched in cosmetic science forums. Analytical techniques like HPLC and GC-MS confirm its purity (>98% in commercial grades), addressing quality concerns raised by regulatory bodies such as the European Chemicals Agency (ECHA).

In fragrance engineering, Phenethyl 3-hydroxybenzoate serves as a fixative agent due to its low volatility (vapor pressure: 1.3×10^-6 mmHg at 25°C). Perfumers value its ability to prolong scent longevity—a key search term in perfumery communities—while contributing subtle floral-herbal notes. The compound's log P value of 2.8 indicates optimal skin permeability, making it a candidate for transdermal delivery systems, another trending topic in pharmaceutical research.

Sustainability-focused manufacturers are investigating enzymatic synthesis routes for this ester, responding to searches for "green chemistry in ester production." Lipase-catalyzed reactions under mild conditions (<50°C) demonstrate >80% yield, reducing energy consumption compared to traditional esterification. This aligns with the 2023 ICCR (International Cooperation on Cosmetics Regulation) guidelines promoting eco-friendly synthesis methods.

Stability studies reveal exceptional performance: Phenethyl 3-hydroxybenzoate maintains integrity after 24 months at 25°C/60% RH (relative humidity), with degradation products below 0.5%. Such data answers frequent queries about "preservative alternatives with long shelf life." Its broad-spectrum compatibility with silicones, emollients, and surfactants makes it versatile for multi-phase formulations—a recurring discussion point in cosmetic chemists' forums.

Emerging applications include functional textiles, where the compound's odor-neutralizing properties (tested per ISO 17299-3 standards) are leveraged for antimicrobial fabrics. This intersects with the booming market for "smart textile additives," a phrase with growing search volume. Research also explores its synergy with polyphenols to enhance UV-protective effects in suncare products, addressing concerns about "natural sunscreen boosters."

Analytical challenges and solutions form another critical discussion area. While conventional reverse-phase HPLC suffices for quality control, advanced techniques like UHPLC-QTOF enable detection of trace isomers—information valuable to analytical chemists searching for "high-resolution ester analysis." The compound's characteristic IR bands at 1685 cm^-1 (C=O stretch) and 1280 cm^-1 (C-O ester) aid in raw material authentication, countering adulteration concerns.

Market projections indicate 6.2% CAGR growth for Phenethyl 3-hydroxybenzoate through 2028, driven by demand for multifunctional ingredients. Regulatory status remains favorable: it's listed in the Cosmetic Ingredient Database (CosIng) without usage restrictions, and its EC Number 202-579-0 facilitates global trade compliance—topics frequently queried by regulatory affairs professionals.

Future research directions likely focus on microencapsulation techniques to enhance thermal stability (relevant for hot-process formulations) and biodegradation studies under OECD 301 guidelines. These anticipated developments respond to trending searches about "sustainable ester technologies" and "environmental fate of cosmetic ingredients," positioning Phenethyl 3-hydroxybenzoate as a compound bridging performance and ecological responsibility in modern formulations.